3-phenylpiperidine-3-carboxylic acid hydrochloride

• IUPAC Name: 3-phenylpiperidine-3-carboxylic acid;hydrochloride
• InChI: InChI=1S/C12H15NO2.ClH/c14-11(15)12(7-4-8-13-9-12)10-5-2-1-3-6-10;/h1-3,5-6,13H,4,7-9H2,(H,14,15);1H
• InChI Key: KXSNYHGZHFFWCT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)(C2=CC=CC=C2)C(=O)O.Cl
• Molecular Formula: C12H16ClNO2
• Molecular Weight: 241.71 g/mol
• CAS RN: 116140-24-0

Description

3-Phenylpiperidine-3-carboxylic acid hydrochloride (3-PPCHCl) is an organic compound with a molecular formula of C10H15ClNO2. It is a white crystalline powder that is soluble in water and ethanol. It has a melting point of 160-162°C and a boiling point of 265°C. 3-PPCHCl is used in a variety of scientific research applications, including synthesis, drug design, and drug metabolism studies.

Scientific Research Applications

3-phenylpiperidine-3-carboxylic acid hydrochloride has a variety of scientific research applications. It is used in the synthesis of a variety of compounds, including pharmaceuticals and other biologically active compounds. It is also used in drug design and drug metabolism studies. In addition, 3-phenylpiperidine-3-carboxylic acid hydrochloride is used in the synthesis of peptides and other biologically active molecules.

Mechanism of Action

3-phenylpiperidine-3-carboxylic acid hydrochloride acts as a proton acceptor, allowing for the formation of a carboxylic acid chloride. This carboxylic acid chloride can then react with a base such as sodium hydroxide or potassium hydroxide, resulting in the formation of a carboxylic acid. The carboxylic acid can then react with a variety of other compounds, resulting in the formation of a variety of different products.
Biochemical and Physiological Effects
3-phenylpiperidine-3-carboxylic acid hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, 3-phenylpiperidine-3-carboxylic acid hydrochloride has been shown to inhibit the enzyme monoamine oxidase, which is involved in the breakdown of the neurotransmitters dopamine and serotonin.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-phenylpiperidine-3-carboxylic acid hydrochloride in laboratory experiments is its low toxicity. It is also relatively inexpensive and easy to obtain. However, there are some limitations to using 3-phenylpiperidine-3-carboxylic acid hydrochloride in laboratory experiments. For example, it is not very stable and can decompose over time. In addition, it is not very soluble in water, which can make it difficult to use in certain experiments.

Future Directions

Future research on 3-phenylpiperidine-3-carboxylic acid hydrochloride could focus on further exploring its biochemical and physiological effects. In particular, research could be conducted to determine how it interacts with other compounds and how it affects the activity of enzymes. In addition, further research could be conducted to explore the potential applications of 3-phenylpiperidine-3-carboxylic acid hydrochloride in drug design and drug metabolism studies. Finally, research could be conducted to improve the stability and solubility of 3-phenylpiperidine-3-carboxylic acid hydrochloride, making it easier to use in laboratory experiments.

Synthesis Methods

3-phenylpiperidine-3-carboxylic acid hydrochloride can be synthesized by a number of different methods. The most commonly used method is a three-step process involving the reaction of 3-phenylpiperidine-3-carboxylic acid with hydrochloric acid, followed by the reaction of the resulting carboxylic acid chloride with a base such as sodium hydroxide or potassium hydroxide. Other methods include the use of diazotization, the reaction of 3-phenylpiperidine-3-carboxylic acid with a Grignard reagent, and the reaction of 3-phenylpiperidine-3-carboxylic acid with a halogenating agent.